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Cat. No.: B1667061 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Enofelast is a chemical entity identified by the CAS number 127035-60-3 and is classified as a

potential anti-asthmatic agent. Despite its classification, a comprehensive review of publicly

available scientific literature, preclinical studies, and clinical trial data reveals a significant gap

in the understanding of its specific mechanism of action in inflammatory responses. At present,

there is no detailed information regarding its molecular targets, the signaling pathways it

modulates, or quantitative data on its anti-inflammatory efficacy. This guide summarizes the

currently available information and highlights the areas where further research is critically

needed to elucidate the pharmacological profile of enofelast.

Chemical and Physical Properties
Enofelast is a small molecule with the following identifiers:

IUPAC Name: 4-[(E)-2-(4-fluorophenyl)ethenyl]-2,6-dimethylphenol[1]

Molecular Formula: C₁₆H₁₅FO[1][2]

Molecular Weight: 242.29 g/mol [1][2]

CAS Number: 127035-60-3[1]
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Synonyms: BI-L-239[1]

Pharmacological Classification
Enofelast is classified as an anti-asthmatic agent within the NCI Thesaurus, suggesting a

potential role in mitigating inflammatory processes associated with asthma.[2] However, the

specific basis for this classification and the underlying mechanism to achieve this effect are not

detailed in the available resources.

Mechanism of Action in Inflammatory Responses: A
Knowledge Gap
A thorough search of scientific databases and literature reveals a lack of published studies

detailing the mechanism of action of enofelast. Key information that is currently unavailable

includes:

Molecular Targets: The specific proteins, receptors, or enzymes that enofelast interacts with

to exert its potential anti-inflammatory effects are unknown.

Signaling Pathways: There is no information on which intracellular signaling cascades, such

as NF-κB, MAPK, or JAK-STAT pathways, are modulated by enofelast.

Quantitative Efficacy Data: No preclinical or clinical data summarizing the dose-response

relationships, IC50 values against inflammatory mediators, or efficacy in animal models of

inflammation have been made public.

Experimental Protocols: Without published studies, the methodologies for any experiments

that may have been conducted remain proprietary.

Future Directions and Research Imperatives
To understand the therapeutic potential of enofelast, a systematic investigation into its

mechanism of action is required. The following experimental approaches would be crucial:

Target Identification and Validation:

Experimental Workflow:
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Workflow for Target Identification of Enofelast.

In Vitro Anti-inflammatory Assays:

Methodology: Utilize cell-based assays (e.g., macrophages, endothelial cells) stimulated

with inflammatory agents (e.g., LPS, TNF-α) to measure the effect of enofelast on the

production of key inflammatory mediators.

Quantitative Data to Collect:

Inflammatory Mediator Assay Type Metric

Pro-inflammatory
Cytokines (TNF-α, IL-6,
IL-1β)

ELISA, qPCR IC50, % Inhibition

Prostaglandins (PGE₂) EIA IC50, % Inhibition

Nitric Oxide (NO) Griess Assay IC50, % Inhibition

| Adhesion Molecules (VCAM-1, ICAM-1) | Western Blot, Flow Cytometry | Fold Change |

Signaling Pathway Analysis:

Methodology: Employ techniques such as Western blotting and reporter gene assays to

determine the effect of enofelast on the phosphorylation status and activity of key proteins

in major inflammatory signaling pathways.

Signaling Pathway Diagram:
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Hypothesized Signaling Pathways Potentially Modulated by Enofelast.
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Conclusion
While enofelast is cataloged as a potential anti-asthmatic agent, there is a clear and significant

lack of publicly available data to substantiate this classification and detail its mechanism of

action. The scientific community, including researchers, scientists, and drug development

professionals, must undertake foundational research to characterize the pharmacological

properties of enofelast. The experimental workflows and assays outlined in this guide provide

a roadmap for initiating such an investigation. Until such data becomes available, the

therapeutic potential and mechanism of action of enofelast in inflammatory responses remain

speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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